![molecular formula C40H58CuO4 B084220 [1R-(1alpha,4abeta,4balpha,10aalpha)]-1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(isopropyl)phenanthrene-1-carboxylic acid, copper salt CAS No. 10248-55-2](/img/structure/B84220.png)
[1R-(1alpha,4abeta,4balpha,10aalpha)]-1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(isopropyl)phenanthrene-1-carboxylic acid, copper salt
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Overview
Description
Abietic acid, also known as abietinic acid or sylvic acid, is a naturally occurring organic acid found predominantly in coniferous trees. It is a significant component of rosin, the solid portion of the oleoresin of these trees. Abietic acid is a colorless solid when pure but is often found as a glassy or partly crystalline yellowish solid in commercial samples. It is widely used in various industries, including paints, varnishes, soaps, and soldering flux .
Preparation Methods
Synthetic Routes and Reaction Conditions: Abietic acid is primarily extracted from tree rosin through isomerization. The process involves dissolving rosin in ethanol and hydrochloric acid, followed by refluxing and steam distillation to remove ethanol and acid. The residue is then dissolved in ether, extracted with water, and dried over anhydrous sodium sulfate. The final product is obtained through crystallization .
Industrial Production Methods: In industrial settings, abietic acid is produced by converting resin acids into ester gum through reactions with controlled amounts of glycerol or other polyhydric alcohols. This process enhances the stability and usability of the resin acids in various applications .
Types of Reactions:
Reduction: It can be reduced to form different derivatives, although specific reduction reactions are less commonly documented.
Substitution: Abietic acid reacts with bases, both organic and inorganic, producing salts and other derivatives.
Common Reagents and Conditions:
Oxidation: Typically involves exposure to oxygen or oxidizing agents under controlled conditions.
Reduction: Requires reducing agents, though specific conditions are less frequently detailed.
Substitution: Involves bases such as sodium hydroxide or other metallic bases.
Major Products Formed:
Scientific Research Applications
Abietic acid has a wide range of applications in scientific research:
Chemistry: Used as a starting material for synthesizing various derivatives and as a component in resin analysis.
Industry: Utilized in the production of paints, varnishes, and lacquers due to its drying properties.
Mechanism of Action
Abietic acid exerts its effects through multiple molecular pathways:
Anti-inflammatory: Inhibits the MAPK pathway, reducing neuroinflammation and blood-brain barrier disruption.
Anticancer: Induces apoptosis in cancer cells via the extrinsic apoptosis pathway, upregulating Fas, Fasl, and caspase-8.
Antioxidant: Exhibits high antioxidant activity, contributing to its wound-healing properties.
Comparison with Similar Compounds
Abietic acid belongs to the abietane diterpene group of organic compounds derived from four isoprene units. Similar compounds include:
- Neoabietic acid
- Palustric acid
- Levopimaric acid
These compounds share similar structural features and are also found in rosin. abietic acid is unique due to its predominant presence and extensive industrial applications .
Abietic acid stands out for its versatility and wide range of applications, from industrial uses to potential therapeutic benefits. Its unique chemical properties and reactivity make it a valuable compound in various fields of research and industry.
Properties
CAS No. |
10248-55-2 |
---|---|
Molecular Formula |
C40H58CuO4 |
Molecular Weight |
666.4 g/mol |
IUPAC Name |
copper;1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate |
InChI |
InChI=1S/2C20H30O2.Cu/c2*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h2*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;+2/p-2 |
InChI Key |
BCYMZMFCJMHEBD-UHFFFAOYSA-L |
SMILES |
CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C |
Isomeric SMILES |
CC(C)C1=CC2=CCC3[C@](CCCC3(C2CC1)C)(C)C(=O)O.[Cu] |
Canonical SMILES |
CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.[Cu+2] |
boiling_point |
482 °F at 9 mmHg (NTP, 1992) |
density |
1.07 g/cm³ |
flash_point |
187 °C |
melting_point |
343 to 345 °F (NTP, 1992) 100-150 °C |
Key on ui other cas no. |
10248-55-2 |
physical_description |
Yellowish resinous powder. (NTP, 1992) Pellets or Large Crystals; NKRA; Dry Powder, Liquid, Other Solid; Other Solid; Liquid; Dry Powder; Pellets or Large Crystals, Liquid, Other Solid; Dry Powder, Liquid; Liquid, Other Solid Light yellow to amber solid; [ICSC] Yellow solid; [Hawley] Colorless crystalline solid; [MSDSonline] PALE-YELLOW-TO-AMBER FRAGMENTS OR POWDER WITH CHARACTERISTIC ODOUR. |
Related CAS |
10248-55-2 (unspecified copper salt) 13463-98-4 (calcium salt) 14351-66-7 (hydrochloride salt) 23250-44-4 (potassium salt) 66104-40-3 (strontium salt) 66104-41-4 (barium salt) 67816-10-8 (Pd(+2) salt) 6798-76-1 (zinc salt) |
solubility |
Solubility in water: none |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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